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Compound of Interest

4-[(4-Bromophenyl)amino]-4-
Compound Name:
oxobutanoic acid

cat. No.: B1273893

CAS Number: 25589-41-7

This technical guide provides a comprehensive overview of 4-[(4-Bromophenyl)amino]-4-
oxobutanoic acid, including its chemical identity, physicochemical properties, synthesis
protocols, and potential biological activities. This document is intended for researchers,
scientists, and professionals in the field of drug development and chemical research.

Compound Identification and Properties

4-[(4-Bromophenyl)amino]-4-oxobutanoic acid, also known as 4'-bromosuccinanilic acid, is
a chemical compound with the molecular formula C10H10BrNO3.[1][2] It belongs to the class
of N-aryl amides and carboxylic acids.

Table 1: Chemical Identifiers and Physicochemical Properties
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Property Value Reference
CAS Registry Number 25589-41-7 [1]
Molecular Formula C10H10BrNO3 [1][2]
Molecular Weight 272.11 g/mol [11[2]

4-[(4-bromophenyl)amino]-4-

IUPAC Name ) ) [1]
oxobutanoic acid
4'-BROMOSUCCINANILIC
ACID, N-(4-

Synonyms Bromophenyl)succinamic acid,  [1][2]

4-[(4-bromophenyl)amino]-4-

keto-butyric acid

Canonical SMILES

C1=CC(=CC=CI1INC(=0)CCC(
=0)O)Br

[2]

INChl Key
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UHFFFAOYSA-N

[2]

Synthesis Protocol

The synthesis of 4-[(4-Bromophenyl)amino]-4-oxobutanoic acid can be achieved through

the reaction of succinic anhydride with 4-bromoaniline.

Experimental Protocol: Synthesis of 4-[(4-
Bromophenyl)amino]-4-oxobutanoic acid

Materials:

» Succinic anhydride (1.0 equivalent)

e 4-bromoaniline (1.0 equivalent)

e Glacial acetic acid

Procedure:

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.chemwhat.com/4-4-bromophenylamino-4-oxobutanoic-acid-cas-25589-41-7/
https://www.chemwhat.com/4-4-bromophenylamino-4-oxobutanoic-acid-cas-25589-41-7/
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/P9MBQ53X7X
https://www.chemwhat.com/4-4-bromophenylamino-4-oxobutanoic-acid-cas-25589-41-7/
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/P9MBQ53X7X
https://www.chemwhat.com/4-4-bromophenylamino-4-oxobutanoic-acid-cas-25589-41-7/
https://www.chemwhat.com/4-4-bromophenylamino-4-oxobutanoic-acid-cas-25589-41-7/
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/P9MBQ53X7X
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/P9MBQ53X7X
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/P9MBQ53X7X
https://www.benchchem.com/product/b1273893?utm_src=pdf-body
https://www.benchchem.com/product/b1273893?utm_src=pdf-body
https://www.benchchem.com/product/b1273893?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Dissolve succinic anhydride and 4-bromoaniline in glacial acetic acid.

o Heat the reaction mixture to reflux at 120°C for 4 hours.

o Cool the mixture to room temperature, which will result in the formation of a precipitate.

« Filter the precipitate.

e Wash the filtered solid with cold water.

e Dry the product under vacuum to yield 4-[(4-Bromophenyl)amino]-4-oxobutanoic acid.[3]

Note: This is a general procedure and may require optimization for specific laboratory
conditions.
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Synthesis workflow for 4-[(4-Bromophenyl)amino]-4-oxobutanoic acid.
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Potential Biological and Pharmacological Activities

While specific biological data for 4-[(4-Bromophenyl)amino]-4-oxobutanoic acid is limited in
the provided search results, the broader class of amide derivatives and compounds containing
a bromophenyl moiety have been reported to exhibit various pharmacological activities.

» General Amide Derivatives: Amide-containing molecules are known to possess anti-
inflammatory, antimicrobial, anti-tubercular, and antiproliferative properties.[4][5]

o Bromophenyl Moiety: The presence of a bromophenyl group in related compounds has been
associated with anticancer and enzyme inhibitory activities.[3] For instance, 4-(4-
bromophenyl)-thiosemicarbazide has demonstrated antibacterial activity.[6]

» Calpain Inhibition: A patent for novel 4-aryl-4-oxobutanoic acid amide derivatives suggests
that this class of compounds can act as calpain inhibitors.[7] The inhibition of calpain, a
calcium-dependent protease, is a therapeutic target for a range of conditions including
stroke, cardiac ischemia, Alzheimer's disease, and cataracts.[7]

Given these points, 4-[(4-Bromophenyl)amino]-4-oxobutanoic acid represents a compound
of interest for further investigation into its potential therapeutic applications.
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Conceptual diagram of potential biological activities and therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.chemwhat.com/4-4-bromophenylamino-4-oxobutanoic-acid-cas-25589-41-7/
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/P9MBQ53X7X
https://www.benchchem.com/product/b2755702
https://www.benchchem.com/product/b2755702
https://pmc.ncbi.nlm.nih.gov/articles/PMC4120590/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4120590/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4120591/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4120591/
https://pubmed.ncbi.nlm.nih.gov/8828158/
https://pubmed.ncbi.nlm.nih.gov/8828158/
https://patents.google.com/patent/KR20100043311A/en
https://patents.google.com/patent/KR20100043311A/en
https://patents.google.com/patent/KR20100043311A/en
https://www.benchchem.com/product/b1273893#cas-number-for-4-4-bromophenyl-amino-4-oxobutanoic-acid
https://www.benchchem.com/product/b1273893#cas-number-for-4-4-bromophenyl-amino-4-oxobutanoic-acid
https://www.benchchem.com/product/b1273893#cas-number-for-4-4-bromophenyl-amino-4-oxobutanoic-acid
https://www.benchchem.com/product/b1273893#cas-number-for-4-4-bromophenyl-amino-4-oxobutanoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1273893?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

